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Compound of Interest

Compound Name: QF0301B

Cat. No.: B1663483 Get Quote

Disclaimer: No specific public information is available for "QF0301B grade tungsten carbide."

This designation may be an internal, proprietary, or specialized grade. The following guide

provides a comprehensive overview of a common and well-characterized grade of tungsten

carbide with a focus on properties relevant to advanced technical applications, including the

biomedical field, which aligns with the requested audience of researchers and scientists. While

tungsten carbide is not directly used in drug development, its biocompatibility and use in

medical devices are of significant interest.

Tungsten carbide (WC) is a ceramic-metal composite renowned for its exceptional hardness,

wear resistance, and strength.[1][2] It is produced by sintering powdered tungsten carbide with

a metallic binder, most commonly cobalt (Co) or nickel (Ni).[3] The properties of the final

material can be tailored by varying the percentage of the binder and the grain size of the WC

particles.[3] This guide focuses on a representative grade, WC-Co (10-12% Cobalt), which

offers a balance of hardness and toughness suitable for a range of demanding applications.

Physical and Mechanical Properties
Tungsten carbide's physical properties make it a material of choice for applications requiring

high performance and longevity. It is approximately three times stiffer than steel and possesses

a hardness approaching that of a diamond.[4] The addition of a cobalt binder improves its

toughness, mitigating the inherent brittleness of the ceramic WC particles.

Below is a summary of the key quantitative properties for a typical WC-Co grade.
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Property Value Units

Composition

Tungsten Carbide (WC) 88-90% wt. %

Cobalt (Co) 10-12% wt. %

Physical Properties

Density 14.1 - 14.4 g/cm³

Melting Point ~2780 °C

Thermal Conductivity 110 W/(m·K)

Coefficient of Thermal

Expansion
5.5 µm/(m·K)

Mechanical Properties

Hardness (Vickers) ~1600 HV30

Hardness (Rockwell A) 90 - 92 HRA

Young's Modulus 530 - 700 GPa

Compressive Strength ~2.7 GPa

Transverse Rupture Strength 2600 MPa

Fracture Toughness (K_IC) 12 MN/m^(3/2)

Note: The exact values can vary depending on the specific manufacturing process and grain

size.

Biocompatibility and Medical Applications
Tungsten carbide exhibits good biocompatibility, meaning it is generally well-tolerated by the

human body and does not elicit significant adverse reactions. This property, combined with its

hardness and wear resistance, has led to its adoption in a variety of medical devices.

Key biomedical applications include:
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Surgical Instruments: Tungsten carbide is used for the tips or inserts of instruments like

scalpels, forceps, and needle holders, providing enhanced sharpness, durability, and a firmer

grip.

Orthopedic Implants: It is utilized in joint replacements (hip and knee) and spinal implants

due to its excellent wear resistance and load-bearing capabilities.

Dental Devices: The hardness of tungsten carbide makes it ideal for dental drills, burs, and

prosthetics.

Radiation Shielding: Due to its high density, tungsten carbide is an effective material for

shielding against X-rays and gamma rays in radiotherapy and diagnostic imaging, offering

superior protection compared to lead.

While generally biocompatible, studies have investigated the toxicity of tungsten carbide,

particularly in nanoparticle form and when combined with cobalt. Research suggests that

cobalt-doped tungsten carbide nanoparticles may exhibit higher cytotoxicity than WC

nanoparticles alone. Therefore, for implantable devices, the material's composition and surface

properties are critical considerations.

Experimental Protocols
The characterization of tungsten carbide involves several standard material science testing

protocols to ensure quality and performance.

1. Hardness Testing (Vickers Method - ASTM E384)

Objective: To measure the material's resistance to indentation.

Methodology:

A polished sample of the tungsten carbide material is prepared.

A diamond indenter in the shape of a square-based pyramid is pressed into the material

surface with a specific force (e.g., 30 kgf).

After the force is removed, the dimensions of the resulting indentation are measured using

a microscope.
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The Vickers hardness number (HV) is calculated based on the applied force and the

surface area of the indentation.

2. Transverse Rupture Strength Testing (ASTM B406)

Objective: To determine the material's strength under bending stress.

Methodology:

A rectangular bar of a standard size is prepared from the tungsten carbide material.

The bar is placed on two supports, and a force is applied to the center of the bar until it

fractures.

The force at which the fracture occurs is recorded.

The transverse rupture strength is calculated based on the fracture load, the dimensions

of the bar, and the distance between the supports.

3. Density Measurement (Archimedes Method - ASTM B311)

Objective: To determine the density of the tungsten carbide part.

Methodology:

The dry weight of the tungsten carbide sample is measured.

The sample is then submerged in a liquid of known density (typically water), and its

saturated weight is measured.

The density is calculated based on the dry weight and the buoyant force (the difference

between the dry and saturated weights).

Manufacturing Process: Powder Metallurgy
Tungsten carbide components are typically produced through a powder metallurgy process.

This involves mixing fine powders of tungsten carbide and cobalt, pressing them into the

desired shape, and then sintering them at high temperatures.
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Powder metallurgy workflow for tungsten carbide production.

Workflow Description:

Powder Preparation: Tungsten carbide and cobalt powders are mixed and milled to achieve

a homogeneous blend and the desired particle size.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1663483?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shaping: The blended powder is compacted in a die under high pressure to form a "green"

part, which is fragile and porous.

Densification: The green part is heated in a controlled atmosphere furnace to a temperature

above the melting point of the cobalt binder. The cobalt melts and fills the pores between the

tungsten carbide grains, resulting in a dense, hard final part. During this process, the part

shrinks significantly.

Conclusion
While the specific grade QF0301B remains uncharacterized in public literature, the broader

family of tungsten carbide materials offers a unique combination of properties that make them

indispensable in various high-technology fields. For researchers and scientists, particularly in

the biomedical device sector, understanding the fundamental properties, manufacturing

processes, and biocompatibility of tungsten carbide is crucial for leveraging its potential in

creating innovative and reliable solutions. Further research into surface modifications and

binder compositions will continue to expand its applications in demanding environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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